(Z)-6-((2,5-dimethylbenzyl)oxy)-2-(pyridin-4-ylmethylene)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-6-[(2,5-dimethylphenyl)methoxy]-2-(pyridin-4-ylmethylidene)-1-benzofuran-3-one
• InChI: InChI=1S/C23H19NO3/c1-15-3-4-16(2)18(11-15)14-26-19-5-6-20-21(13-19)27-22(23(20)25)12-17-7-9-24-10-8-17/h3-13H,14H2,1-2H3/b22-12-
• InChI Key: LDSIZGOTALLDJD-UUYOSTAYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)COC2=CC3=C(C=C2)C(=O)C(=CC4=CC=NC=C4)O3
• Isomeric SMILES: CC1=CC(=C(C=C1)C)COC2=CC3=C(C=C2)C(=O)/C(=C/C4=CC=NC=C4)/O3
• Molecular Formula: C23H19NO3
• Molecular Weight: 357.4 g/mol

Description

(Z)-6-((2,5-dimethylbenzyl)oxy)-2-(pyridin-4-ylmethylene)benzofuran-3(2H)-one, also known as DM-PBO-BF, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry.

Scientific Research Applications

Photochemical C–C Bond Formation

Complexes involving related ligands have been prepared, showing photoluminescent properties upon excitation with visible light. These complexes exhibit long emission lifetimes, indicating potential applications in light-emitting devices and as photosensitizers in photoredox catalysis. Studies employing density functional theory have contributed to understanding the emissive states of these complexes, combining intraligand and ligand-to-metal charge transfer (Yu Zhang, J. L. Petersen, & Carsten Milsmann, 2018).

Theoretical Studies on Coordination Complexes

Research on halide Zinc (II) complexes with pyridinylimine derivatives has advanced our understanding of their ground structures and spectroscopic properties. These studies, using time-dependent density functional theory, have revealed insights into the electronic transitions and charge-transfer characteristics of these complexes, suggesting their potential in material science and catalysis (Li Wang et al., 2012).

Hydrothermal Synthesis of Coordination Polymers

The hydrothermal synthesis of zinc(II) coordination polymers demonstrates the influence of auxiliary ligands on the structural architectures of these compounds. These studies not only contribute to the synthetic chemistry of coordination polymers but also highlight their luminescent properties and potential applications as fluorescent-emitting materials (Juan Song et al., 2019).

Supramolecular Assemblies

Research on macrocyclic porphyrin hexamers and star-shaped porphyrin arrays has led to the synthesis of novel star-shaped D(3)-symmetric arrays. These arrays form supramolecular assemblies with cyclic porphyrin hexamers, showcasing the potential for developing complex molecular systems with applications in nanotechnology and molecular electronics (S. Rucareanu et al., 2001).

Acetylcholinesterase Inhibitors

A series of benzofuran-based N-benzylpyridinium derivatives have been synthesized and evaluated for their acetylcholinesterase (AChE) inhibitory activity. These compounds have shown potent anti-AChE activity, indicating their potential for the development of therapeutic agents for neurodegenerative diseases such as Alzheimer's (Farzaneh Baharloo et al., 2015).